Cas no 2137554-02-8 (4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl)-)

• Product Name: 4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl)-
• CAS No: 2137554-02-8
• MF: C₇H₈Cl₃N₃O
• MW: 256.516918182373
• CID: 5294133
• Update Time: 2025-06-25

4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl)-

• Inchi： 1S/C7H8Cl3N3O/c1-3-4(14-2)5(11)13-6(12-3)7(8,9)10/h1-2H3,(H2,11,12,13)
• InChI Key： BHSFHIPNRNWSHR-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC(C)=C(OC)C(N)=N1

Additional information on 4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl)-

4-Pyrimidinamine, 5-Methoxy-6-Methyl-2-(Trichloromethyl): A Comprehensive Overview

The compound 4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl), with the CAS number 2137554-02-8, is a highly specialized organic compound belonging to the pyrimidine derivative family. Pyrimidines are heterocyclic aromatic compounds with significant applications in pharmaceuticals, agrochemicals, and materials science. This particular compound has garnered attention due to its unique structural features and potential biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of anticancer agents and enzyme inhibitors.

The molecular structure of 4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl) is characterized by a pyrimidine ring system with substituents at positions 4, 5, 6, and 2. The presence of a methoxy group at position 5 and a methyl group at position 6 introduces steric and electronic effects that influence the compound's reactivity and bioavailability. The trichloromethyl group at position 2 adds significant halogenation, enhancing the compound's stability and potentially improving its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of 4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl) with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity towards various therapeutic targets, including kinases and proteases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound could inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in cancer cell proliferation.

In addition to its pharmacological applications, 4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl) has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for use in catalysis and sensor technologies. Researchers at the University of California have explored its application as a ligand in palladium-catalyzed cross-coupling reactions, achieving high yields under mild conditions.

The synthesis of 4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl) involves a multi-step process that combines nucleophilic aromatic substitution and Suzuki coupling reactions. This approach ensures high purity and scalability, making it suitable for large-scale production in pharmaceutical manufacturing. Recent optimizations in reaction conditions have further improved the overall yield and reduced production costs.

From an environmental perspective, the ecological impact of 4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl) has been evaluated through biodegradation studies. Results indicate that this compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This finding is particularly relevant for regulatory agencies assessing its safety for agricultural and industrial applications.

In conclusion, 4-Pyrimidinamine, 5-methoxy-6-methyl-2-(trichloromethyl) stands as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and promising biological activities continue to drive innovative research directions. As advancements in synthetic methodologies and computational modeling unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.